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Compound Focus: Linetastine

CAS No.: 110501-66-1

Cat. No.: S1481853

Linetastine Research Compound Profile

For researchers working with linetastine, understanding its basic properties is the first step in

troubleshooting formulation issues.

Property Description

Alternative Names Linazolast; TMK-688; YM 257 [1]

CAS Number 159776-68-8 [2]

Mechanism of Action 5-Lipoxygenase (5-LOX) inhibitor; Histamine antagonist [2]
Primary Research Areas Asthma, Atherosclerosis, Peptic Ulcers [1] [2]

Molecular Weight 584.7 g/mol [2]

Molecular Formula C35H40N20s [2]

Solubility (DMSO) 50 mg/mL (85.51 mM), sonication recommended [2]
Development Status Discontinued (as of 2007) [1]
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Frequently Asked Questions (FAQS)

e What is the primary mechanism of action of Linetastine? Linetastine is a dual-action compound. It

primarily acts as a 5-lipoxygenase (5-LOX) inhibitor, blocking the production of leukotrienes. It also

functions as a histamine receptor antagonist [2]. This makes it relevant for research in inflammatory

conditions like asthma.

e What is a drug vehicle, and why is compatibility important? In pharmaceutical research, a vehicle

is not an inert carrier. It maintains drug stability, controls drug release into the biological matrix, and

promotes penetration of the active ingredient [3]. An incompatible vehicle can lead to compound

degradation, inconsistent delivery, erratic experimental results, and tissue irritation in vivo.

e Where can I purchase Linetastine for research purposes? Linetastine is available as a custom-

synthesis product from chemical suppliers like TargetMol, with prices varying by quantity (e.g., €55

for a information profile from AdisInsight, $78 for 1 mg from TargetMol) [1] [2].

Troubleshooting Common Vehicle Compatibility Issues

Here are common formulation challenges and recommended solutions based on linetastine's properties and

formulation science.

Problem Potential Cause

Recommended Solution

Poor Solubility Aqueous insolubility of
compound.

Precipitation Drug crashing out of
solution upon dilution or
vehicle mixing.

Chemical Degradation of
Instability linetastine in solution
over time.

Pre-dissolve in DMSO to create a concentrated stock
solution (e.g., 50 mg/mL), then dilute into the final
agueous-based vehicle with sonication [2].

Ensure the vehicle's pH and polarity are compatible.
Use co-solvents (e.g., PEG 300) and surfactants
judiciously. Filter the final solution through a 0.22-
micron filter.

Prepare fresh solutions prior to use. Store stock and
working solutions at recommended temperatures
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Problem Potential Cause Recommended Solution

(-20°C for powder, -80°C for solutions) [2]. Use vehicles
with buffering agents to control pH.

Inconsistent In-  Vehicle-induced skin Avoid harsh, barrier-damaging solvents like high-

Vivo Results barrier damage or concentration propylene glycol. Use occlusive agents
irritation, or poor drug (e.g., petrolatum) or film-forming polymers to improve
release. barrier function and delivery [3].

Experimental Protocol: Vehicle Formulation &
Compatibility Screening

This workflow provides a systematic approach to identifying a suitable vehicle for linetastine in pre-clinical

studies. The following diagram outlines the key stages of the process.
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Phase 1: Preparation of Linetastine Stock Solution

e Calculation: Calculate the mass of linetastine powder required to achieve the desired stock
concentration (e.g., 50 mg/mL in DMSO) [2].

¢ Weighing: Accurately weigh the compound using an analytical balance.

¢ Dissolution: Transfer the powder to a vial and add the appropriate volume of anhydrous DMSO.

e Sonication: Sonicate the mixture in a water bath sonicator for 5-10 minutes to ensure complete
dissolution and formation of a clear solution [2].

¢ Aliquoting: Aliquot the stock solution to avoid repeated freeze-thaw cycles. Store at -80°C [2].

Phase 2: Formulation of Working Vehicle

¢ Vehicle Selection: Based on your experimental model (e.qg., topical, oral, injection), select a
candidate vehicle. Common options include:
o For topical application: Aqueous creams, carbomer gels, or ointments with petrolatum [3].
o For oral administration: Aqueous suspensions with 0.5-1% methylcellulose or similar
suspending agent.
o For injection: Saline with a minimal percentage of a co-solvent like PEG 400.
¢ Dilution: Dilute the DMSO stock solution into the pre-warmed vehicle with vigorous vortexing or
stirring. The final concentration of DMSO should be kept as low as possible (typically <1-5%) to
minimize biological effects.

Phase 3: Physical Stability Assessment

¢ Visual Inspection: Immediately after preparation, examine the formulation for any immediate
precipitation or cloudiness.

¢ Filter Test: Pass the formulation through a 0.22-micron syringe filter. A significant weight of retained
material on the filter indicates precipitation.

e Time-Course Stability: Let the formulation stand at the temperature required for your experiment
(e.g., 4°C or 37°C). Inspect it visually at 1, 4, and 24-hour intervals for any changes.

Mechanisms of Action & Experimental Workflow

This diagram illustrates the proposed signaling pathways targeted by linetastine and a logical flow for a

research project investigating its effects.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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